Cas no 2229509-15-1 (2-bromo-1-1-(2-methylpropyl)-1H-pyrazol-4-ylethan-1-ol)

• Product Name: 2-bromo-1-1-(2-methylpropyl)-1H-pyrazol-4-ylethan-1-ol
• CAS No: 2229509-15-1
• MF: C₉H₁₅BrN₂O
• MW: 247.132201433182
• CID: 5808682
• PubChem ID: 165702502
• Update Time: 2025-06-21

2-bromo-1-1-(2-methylpropyl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-1-(2-methylpropyl)-1H-pyrazol-4-ylethan-1-ol
• 2229509-15-1
• 2-bromo-1-[1-(2-methylpropyl)-1H-pyrazol-4-yl]ethan-1-ol
• EN300-1926222

• Inchi： 1S/C9H15BrN2O/c1-7(2)5-12-6-8(4-11-12)9(13)3-10/h4,6-7,9,13H,3,5H2,1-2H3
• InChI Key： FPNPFQSBYCIMOC-UHFFFAOYSA-N
• SMILES： BrCC(C1C=NN(C=1)CC(C)C)O

Computed Properties

• Exact Mass: 246.03678g/mol
• Monoisotopic Mass: 246.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Additional information on 2-bromo-1-1-(2-methylpropyl)-1H-pyrazol-4-ylethan-1-ol

2-bromo-1-(1-(2-methylpropyl))-1H-pyrazol-4-ylethan-1-ol and CAS 2229509-15-1: A Comprehensive Overview of Its Synthesis, Biological Activity, and Therapeutic Potential

2-bromo-1-(1-(2-methylpropyl))-1H-pyrazol-4-ylethan-1-ol (CAS 2229509-15-1) is a multifunctional organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. The molecule combines elements of a pyrazole ring, an ethan-1-ol functional group, and a bromo substituent, which together contribute to its diverse pharmacological profile. Recent studies have highlighted the importance of 2-bromo-1-(1-(2-methylpropyl))-1H-pyrazol-4-ylethan-1-ol in the development of novel therapeutic agents targeting inflammatory diseases and cancer. This compound's synthesis and biological evaluation have been extensively explored in recent years, providing valuable insights into its mechanism of action and potential applications.

2-bromo-1-(1-(2-methylpropyl))-1H-pyrazol-4-ylethan-1-ol is characterized by its complex molecular structure, which includes a pyrazole ring (a five-membered heterocyclic compound containing two nitrogen atoms) and a branched alkyl chain. The 2-bromo substituent plays a critical role in modulating the compound's reactivity and biological activity, while the 1-(1-(2-methylpropyl)) group introduces steric and electronic effects that influence its interaction with target proteins. The 1H-pyrazol-4-yl moiety is known for its ability to form hydrogen bonds and coordinate with metal ions, making it a valuable scaffold in drug design. The ethan-1-ol functional group further enhances the compound's solubility and metabolic stability, which are essential for its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-bromo-1-(1-(2-methylpropyl))-1H-pyrazol-4-ylethan-1-ol through catalytic methods and asymmetric synthesis techniques. Researchers have reported the use of transition metal-catalyzed cross-coupling reactions to introduce the bromo and alkyl groups into the pyrazole ring, resulting in high-yield and stereoselective synthesis. These developments have significantly improved the accessibility of this compound for further biological investigations. Additionally, the application of green chemistry principles in its synthesis has reduced environmental impact, aligning with current trends in sustainable pharmaceutical development.

The biological activities of 2-bromo-1-(1-(2-methylpropyl))-1H-pyrazol-4-ylethan-1-ol have been evaluated in several in vitro and in vivo studies. One of the most promising findings is its anti-inflammatory potential, which has been demonstrated through experiments on lipopolysaccharide (LPS)-induced inflammation models. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. These results are supported by molecular docking studies, which revealed strong interactions between the compound and key inflammatory pathways, including the NF-κB signaling cascade.

Another area of interest is the antitumor activity of 2-bromo-1-(1-(2-methylpropyl))-1H-pyrazol-4-ylethan-1-ol. Preliminary studies have indicated that the compound exhibits cytotoxic effects against various cancer cell lines, including breast, lung, and pancreatic cancer cells. Mechanistic investigations suggest that the compound may induce apoptosis through the modulation of mitochondrial pathways and the inhibition of key survival signals such as Akt and ERK. These findings are particularly relevant in the context of drug resistance, as the compound's ability to target multiple signaling pathways could enhance its therapeutic efficacy.

The pharmacokinetic properties of 2-bromo-1-(1-(2-methylpropyl))-1H-pyrazol-4-ylethan-1-ol are also of significant interest. Studies have shown that the compound exhibits good solubility in aqueous media, which is crucial for its bioavailability. Additionally, its metabolic stability in liver microsomes suggests that it may have a favorable half-life in vivo, reducing the need for frequent dosing. However, further research is required to fully understand its absorption, distribution, metabolism, and excretion (ADME) profile, which are essential for its clinical development.

Despite its promising biological activities, the challenges of optimizing 2-bromo-1-(1-(2-methylpropyl))-1H-pyrazol-4-ylethan-1-ol for therapeutic applications remain. One of the primary concerns is the potential for off-target effects, which could lead to adverse reactions. To address this, researchers are exploring structure-activity relationship (SAR) studies to identify modifications that enhance selectivity and reduce toxicity. For example, the introduction of substituents at the ethan-1-ol group has been shown to improve the compound's affinity for specific targets while minimizing interactions with non-target proteins.

Furthermore, the development of 2-bromo-1-(1-(2-methylpropyl))-1H-pyrazol-4-ylethan-1-ol as a lead compound requires the integration of advanced computational tools. Machine learning algorithms and molecular dynamics simulations are being used to predict the compound's behavior in biological systems and to identify potential drug interactions. These computational approaches are complemented by high-throughput screening techniques, which allow for the rapid evaluation of the compound's efficacy against a wide range of targets.

In conclusion, 2-bromo-1-(1-(2-methylpropyl))-1H-pyrazol-4-ylethan-1-ol represents a promising candidate for the development of novel therapeutic agents. Its unique molecular structure and diverse biological activities have been extensively studied, and recent advancements in synthetic chemistry and computational biology have provided valuable insights into its potential applications. While further research is needed to optimize its therapeutic profile, the compound's anti-inflammatory and antitumor properties make it a compelling target for future drug discovery efforts. As the field of medicinal chemistry continues to evolve, the role of 2-bromo-1-(1-(2-methylpropyl))-1H-pyrazol-4-ylethan-1-ol in the treatment of complex diseases is likely to expand, offering new opportunities for improving patient outcomes.